Cas no 69169-03-5 (methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate)
69169-03-5 structure
Product Name:methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate
CAS No:69169-03-5
MF:C10H8N2O5
MW:236.18092250824
CID:973196
PubChem ID:12474978
Update Time:2025-04-19
methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate
- methyl 2-(5-nitro-1,2-benzoxazol-3-yl)acetate
- AB44718
- 69169-03-5
- DTXSID60499673
- METHYL2-(5-NITROBENZO[D]ISOXAZOL-3-YL)ACETATE
- Methyl (5-nitro-1,2-benzoxazol-3-yl)acetate
-
- Inchi: 1S/C10H8N2O5/c1-16-10(13)5-8-7-4-6(12(14)15)2-3-9(7)17-11-8/h2-4H,5H2,1H3
- InChI Key: NOVRJWNUKYEYCI-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2C(CC(=O)OC)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.04300
- Monoisotopic Mass: 236.04332136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- PSA: 98.15000
- LogP: 1.97470
methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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